N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-5-methoxy-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-5-methoxy-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C18H20ClFN2O3 and its molecular weight is 366.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Design
- Novel benzodifuranyl compounds, derived from visnaginone and khellinone, exhibit significant anti-inflammatory and analgesic activities, indicating the potential of benzofuran derivatives in developing new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
- Pyridonecarboxylic acids, structurally similar to the query compound, have been synthesized and shown to possess antibacterial activity, showcasing the role of fluoro-substituted compounds in antibiotic development (H. Egawa et al., 1984).
Pharmacology and Neuroscience
- Fluorinated benzamide derivatives, used as serotonin 1A receptor imaging probes, demonstrate the utility of fluorinated compounds in neuroimaging and the study of neurological diseases such as Alzheimer's (V. Kepe et al., 2006).
Organic Synthesis and Chemical Biology
- The synthesis of novel thiourea derivatives highlights the antimicrobial potential of fluorinated benzamides, pointing towards their use in addressing microbial resistance challenges (Carmen Limban, L. Marutescu, M. Chifiriuc, 2011).
- Synthesis of complex benzazepine derivatives, including CCR5 antagonists, demonstrates the intricate organic synthetic routes possible with fluorinated and other halogenated benzamides for therapeutic applications (T. Ikemoto et al., 2005).
Mechanism of Action
Target of Action
It’s known that this compound belongs to the class of organic compounds known as naphthalene-2-carboxanilides . These compounds are naphthalene-2-carboxamides, where the carboxamide group is substituted with an aniline . The specific role of these targets in biological systems often depends on the exact nature of the compound and its interactions with other molecules in the body.
Biochemical Pathways
Compounds of similar class have been found to interact with multiple receptors, which can lead to changes in various biochemical pathways .
Safety and Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. For instance, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be a fire hazard. Without specific safety data for this compound, it’s not possible to provide a detailed safety and hazard analysis .
Properties
IUPAC Name |
N-[[4-(aminomethyl)-2-fluorophenyl]methyl]-5-methoxy-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O3.ClH/c1-23-14-7-12-4-5-24-17(12)15(8-14)18(22)21-10-13-3-2-11(9-20)6-16(13)19;/h2-3,6-8H,4-5,9-10,20H2,1H3,(H,21,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDBQLFMIQMAODI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=C1)C(=O)NCC3=C(C=C(C=C3)CN)F)OCC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.